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Compound of Interest

Compound Name: GS39783

Cat. No.: B1672155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

GS-39783, a potent and selective positive allosteric modulator (PAM) of the GABA-B receptor,

has garnered significant interest in neuroscience research for its potential therapeutic

applications in anxiety, addiction, and other neurological disorders.[1][2] As with any biologically

active compound, a thorough understanding of its safety profile and proper handling

procedures is paramount for ensuring the well-being of laboratory personnel and the integrity of

experimental outcomes. This technical guide provides an in-depth overview of the safety and

handling precautions for GS-39783, compiled from available safety data sheets and scientific

literature.

Physicochemical and Safety Data
A clear understanding of the physical and chemical properties of GS-39783 is fundamental to

its safe handling and storage. The following tables summarize key quantitative data.
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Identifier Value

Chemical Name
N,N'-Dicyclopentyl-2-(methylthio)-5-nitro-4,6-

pyrimidinediamine

CAS Number 39069-52-8[3]

Molecular Formula C₁₅H₂₃N₅O₂S[3]

Molecular Weight 337.44 g/mol

Appearance Crystalline solid[3]

Purity ≥98%

Property Value

Solubility
Soluble in DMSO (to 10 mM) and ethanol (to 5

mM). Not soluble in water.[2]

Storage

Store at -20°C for long-term stability (≥ 4 years).

[3] Can be shipped at room temperature.[3]

Protect from light.[4]

Stability

Stable for at least four years when stored at

-20°C.[3] Stock solutions in DMSO can be

stored at -80°C for up to 6 months or at -20°C

for up to 1 month, protected from light.[4]

Hazard Identification and Safety Precautions
While comprehensive toxicological data for GS-39783 is not extensively published, available

information from safety data sheets and research indicates the need for careful handling. A

significant point of concern is its potential for genotoxicity, which has been suggested to be

associated with its aromatic nitro group.
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Hazard Description Precautionary Measures

Acute Toxicity

The acute toxicity of GS-39783

has not been fully

characterized. Assume the

compound is harmful if

swallowed, inhaled, or in

contact with skin.

Wear appropriate personal

protective equipment (PPE),

including a lab coat, safety

glasses, and gloves. Avoid

breathing dust or solution

mists.

Skin and Eye Irritation
May cause skin and eye

irritation upon direct contact.

In case of contact, immediately

flush the affected area with

copious amounts of water for

at least 15 minutes.

Genotoxicity

The aromatic nitro group

present in the structure of GS-

39783 raises concerns about

potential genotoxicity.

Handle with care, minimizing

exposure. Use of a chemical

fume hood is recommended,

especially when working with

the solid form or preparing

concentrated solutions.

Respiratory Sensitization
The potential for respiratory

sensitization is unknown.
Avoid inhalation of dust.

Emergency Procedures:

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Skin Contact: Immediately wash with soap and water. Remove contaminated clothing.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Ingestion: Wash out mouth with water. Do not induce vomiting. Seek medical attention.

Experimental Protocols
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The following sections detail common experimental methodologies involving GS-39783,

providing a framework for its use in research settings.

Preparation of Stock Solutions
Accurate and consistent preparation of stock solutions is critical for reproducible experimental

results.

Materials:

GS-39783 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, anhydrous

Vortex mixer

Sterile, light-protecting microcentrifuge tubes or vials

Procedure:

Allow the vial of solid GS-39783 to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of GS-39783 in a chemical fume hood.

To prepare a 10 mM stock solution in DMSO, add the appropriate volume of anhydrous

DMSO to the solid GS-39783.

Vortex the solution until the solid is completely dissolved. Gentle warming or sonication can

be used to aid dissolution if necessary.[4]

Aliquot the stock solution into smaller, single-use volumes in light-protecting tubes to avoid

repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C as per the stability data.[4]
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In Vivo Administration
GS-39783 has been administered to rodents through various routes in behavioral studies.

Vehicle Preparation:

A common vehicle for intraperitoneal (i.p.) injection consists of a mixture of solvents to ensure

the solubility of GS-39783.

Example Vehicle 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[4]

Example Vehicle 2: 10% DMSO and 90% Corn Oil.[4]

Administration Procedure (Intraperitoneal Injection):

Prepare the dosing solution by diluting the GS-39783 stock solution with the appropriate

vehicle to the desired final concentration. It is recommended to prepare fresh dosing

solutions for in vivo experiments on the day of use.[4]

Ensure the final concentration of DMSO in the injected solution is minimized to avoid vehicle-

induced effects.

Administer the solution via intraperitoneal injection to the animal model at the specified dose.

Doses used in rodent studies have ranged from 25-100 mg/kg.[3]

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams illustrate the mechanism of action of GS-39783 and a typical

experimental workflow for its in vivo evaluation.
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Caption: Mechanism of GS-39783 as a positive allosteric modulator of the GABA-B receptor.
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Caption: A generalized workflow for an in vivo behavioral study using GS-39783.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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